Cas no 1261677-07-9 (3,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonyl chloride)

• Product Name: 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonyl chloride
• CAS No: 1261677-07-9
• MF: C₁₃H₃ClF₆O
• MW: 324.605743646622
• CID: 4997499
• Update Time: 2025-08-05

3,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonyl chloride

• Inchi： 1S/C13H3ClF6O/c14-13(21)6-4(2-1-3-5(6)15)7-8(16)10(18)12(20)11(19)9(7)17/h1-3H
• InChI Key： HFTMBQXLYRZIFK-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=CC=1C1C(=C(C(=C(C=1F)F)F)F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 381
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1

Additional information on 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonyl chloride

Introduction to 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonyl chloride (CAS No. 1261677-07-9)

3,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1261677-07-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of hexafluorobiphenyl derivatives, which are known for their unique structural and electronic properties. The introduction of multiple fluorine atoms into the biphenyl core enhances its stability, lipophilicity, and reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonyl chloride features a central biphenyl ring substituted with six fluorine atoms, with a carbonyl chloride group attached to one of the phenyl rings. This arrangement imparts a high degree of electrophilicity to the carbonyl carbon, facilitating its participation in various nucleophilic additions and condensation reactions. Such reactivity is particularly useful in the synthesis of complex molecules, including pharmaceuticals and specialty chemicals.

In recent years, there has been growing interest in hexafluorobiphenyl derivatives due to their potential applications in medicinal chemistry. The fluorine atoms not only enhance the metabolic stability of drug candidates but also influence their binding affinity to biological targets. For instance, studies have shown that fluorinated aromatic compounds can improve the pharmacokinetic properties of small-molecule drugs by increasing their bioavailability and reducing susceptibility to enzymatic degradation.

One of the most notable applications of 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonyl chloride is in the synthesis of protease inhibitors, which are critical in the treatment of viral infections, cancer, and inflammatory diseases. The carbonyl chloride functionality allows for facile coupling with amines or thiols to form amides or thioamides, respectively. These derivatives can then be further modified to enhance their biological activity. For example, researchers have utilized this compound to develop novel inhibitors targeting viral proteases by incorporating fluorine atoms that mimic natural substrates while improving binding interactions.

Another area where this compound has shown promise is in the development of fluorescent probes for biochemical assays. The electron-withdrawing nature of the fluorine atoms can enhance the fluorescence properties of aromatic systems, making them useful for detecting specific biomolecules or monitoring chemical reactions in real time. Recent advances in fluorescence microscopy have leveraged such probes to study protein-protein interactions, enzyme activity, and cellular processes with high precision.

The synthesis of 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonyl chloride typically involves multi-step organic transformations starting from commercially available biphenyl precursors. The introduction of fluorine atoms is often achieved through halogen exchange reactions or direct fluorination methods. Given its importance in synthetic chemistry, several research groups have optimized protocols for its efficient preparation and purification. These methods take advantage of modern catalytic systems and green chemistry principles to minimize waste and improve yields.

In conclusion, 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carbonyl chloride (CAS No. 1261677-07-9) is a versatile intermediate with significant applications in pharmaceutical research and chemical synthesis. Its unique structural features make it an invaluable tool for developing novel bioactive molecules and diagnostic agents. As research continues to uncover new applications for fluorinated compounds, this compound is likely to remain a cornerstone in synthetic organic chemistry and drug discovery efforts.